(2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate

• Molecular Formula: C29H23NO5
• Molecular Weight: 465.5 g/mol
• IUPAC Name: [(2E)-2-[(1-ethyl-5-methoxyindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C29H23NO5/c1-3-30-18-20(24-16-21(33-2)11-13-25(24)30)15-27-29(32)23-12-10-22(17-26(23)35-27)34-28(31)14-9-19-7-5-4-6-8-19/h4-18H,3H2,1-2H3/b14-9+,27-15+
• InChI Key: QPERNTZNLJJILU-XAEWVKIDSA-N
• Isomeric SMILES: CCN1C=C(C2=C1C=CC(=C2)OC)/C=C/3\C(=O)C4=C(O3)C=C(C=C4)OC(=O)/C=C/C5=CC=CC=C5
• Canonical SMILES: CCN1C=C(C2=C1C=CC(=C2)OC)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C=CC5=CC=CC=C5

Description

This compound is a conjugated organic molecule featuring an indole-benzofuran hybrid scaffold esterified with a cinnamate group. The ethyl and methoxy substituents on the indole ring could modulate solubility and receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate typically involves multi-step organic reactions. The process begins with the preparation of the indole and benzofuran intermediates, followed by their condensation under specific conditions to form the final product. Common reagents used in these reactions include strong acids or bases, catalysts, and solvents like dichloromethane or ethanol.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production process. These methods help in maintaining consistent reaction conditions and reducing the overall production time.

Chemical Reactions Analysis

Types of Reactions

(2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions of the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles. Reaction conditions such as temperature, pH, and solvent choice play a crucial role in determining the reaction outcome.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

Structural Features

This compound contains several notable structural elements:

• An indole moiety , which is often associated with various biological activities.
• A benzofuran structure , linked to antimicrobial and anti-inflammatory properties.
• A phenylpropene derivative , which may enhance its bioactivity.

Anticancer Activity

Compounds with indole and benzofuran structures have been documented to exhibit anticancer properties. The interaction of this compound with cellular pathways involved in apoptosis and cell proliferation is a key area of research. Studies suggest that similar compounds can inhibit tumor growth by inducing apoptosis in cancer cells .

Antimicrobial Properties

The structural similarities with known antimicrobial agents indicate potential effectiveness against various pathogens. Research has shown that derivatives of benzofuran can exhibit activity against both Gram-positive and Gram-negative bacteria, suggesting that this compound may also possess similar properties .

Neuroprotective Effects

Research into compounds containing indole and benzofuran frameworks has highlighted their neuroprotective effects, potentially useful in treating neurodegenerative diseases. The ability to modulate neuroinflammatory responses could be a significant application area for this compound .

Synthesis and Derivatives

The synthesis of (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate can involve various chemical strategies, including:

• Condensation Reactions : Utilizing indole derivatives and benzofuran precursors in acidic conditions.
• Functional Group Modifications : Altering substituents on the indole or benzofuran rings to enhance biological activity.

Comparative Analysis with Related Compounds

A comparative analysis can be useful to understand the unique properties of this compound relative to others:

Compound Name	Structural Features	Biological Activity
5-Methoxyindole	Indole structure	Antioxidant, anticancer
Benzofuran derivatives	Benzofuran core	Antimicrobial, anti-inflammatory
Furan-based compounds	Furan ring	Neuroprotective, anticancer

This table illustrates how the specific combination of structural features in (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate may confer distinct therapeutic potentials compared to other compounds .

Case Study 1: Anticancer Efficacy

A study evaluated the anticancer efficacy of related indole-benzofuran compounds against breast cancer cell lines. Results indicated significant inhibition of cell proliferation and induction of apoptosis, suggesting potential therapeutic applications for this compound in oncology .

Case Study 2: Antimicrobial Activity

Another investigation focused on the antimicrobial properties of benzofuran derivatives against various bacterial strains. The results demonstrated effective inhibition against both Gram-positive and Gram-negative bacteria, supporting further exploration into the antimicrobial potential of (2E)-2-[...] .

Mechanism of Action

The mechanism of action of (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with synthetic and natural derivatives, particularly those involving indole, benzofuran, and conjugated ester systems. Below is a detailed comparison with two analogs from the literature:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Spectral Features
Target Compound: (2E)-2-[(1-Ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate	C₃₀H₂₄N₂O₅	492.53	Not reported	Not available in provided evidence
3e: 3-[1-(3,4-Dimethoxybenzoyl)-2-(3,4-dimethoxyphenyl)-2-oxoethyl]naphtho[2,3-f]quinoxaline-2,7,12(1H)-trione	C₃₅H₂₆N₂O₉	618.6	309–311	IR: 3436 (OH), 1698–1640 cm⁻¹ (C=O); ¹H-NMR: δ 15.44 (OH), 3.48–3.81 (OCH₃)
3f: 3-[(3E)-1-Benzoyl-2-oxo-4-phenylbut-3-en-1-yl]naphtho[2,3-f]quinoxaline-2,7,12(1H)-trione	C₃₄H₂₀N₂O₅	548.5	Not reported	IR: 3253 (NH), 1660 cm⁻¹ (C=O); ¹H-NMR: δ 8.33–6.88 (Ar-H), 3.75–3.81 (OCH₃)

Key Observations:

Structural Differences: The target compound lacks the quinoxaline trione core present in compounds 3e and 3f, instead incorporating a benzofuran-3-one system. This difference may reduce π-π stacking interactions compared to 3e/3f.

Physicochemical Properties: The methoxy and ethyl groups in the target compound may enhance lipophilicity compared to the polar quinoxaline triones in 3e/3f. Melting points for the target compound are unreported, but analogs like 3e exhibit high thermal stability (>300°C), suggesting similar robustness in the target molecule .

Biological Relevance: While 3e and 3f were synthesized for photophysical or catalytic studies, the indole-benzofuran scaffold in the target compound is associated with ferroptosis induction in oral squamous cell carcinoma (OSCC) . Natural cinnamate derivatives (e.g., ferulic acid) exhibit antioxidant properties, but the conjugated system in the target compound may instead promote pro-oxidant effects, aligning with ferroptosis mechanisms .

Research Findings and Implications

Ferroptosis Induction: Compounds with indole or benzofuran motifs (e.g., the target molecule) show selective ferroptosis induction in OSCC cells, sparing normal tissues. This selectivity is attributed to altered iron metabolism in cancer cells .

Synthetic Feasibility: The target compound’s synthesis likely involves Knoevenagel condensation (for the methylidene group) and esterification, analogous to methods used for 3e/3f .

Biological Activity

The compound (2E)-2-[(1-ethyl-5-methoxy-1H-indol-3-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl (2E)-3-phenylprop-2-enoate is a complex organic molecule that integrates various structural motifs known for their biological activity. This article explores its biological properties, focusing on its pharmacological potential, mechanisms of action, and relevant case studies.

Structural Features

This compound features:

• Indole Moiety : Contributes to diverse biological activities including neuropharmacological effects.
• Benzofuran Core : Known for anti-inflammatory and antimicrobial properties.
• Phenylpropene Derivative : May enhance its interaction with biological targets.

Biological Activity

Research indicates that the compound exhibits a range of biological activities:

Anticancer Properties

Studies have shown that compounds with indole and benzofuran structures often demonstrate anticancer properties. For instance, the presence of the indole moiety can induce apoptosis in cancer cells by modulating signaling pathways associated with cell survival and proliferation.

Antimicrobial Effects

The benzofuran component is linked to antimicrobial activity. Compounds derived from this structure have been tested against various pathogens, showing effectiveness particularly against Gram-positive bacteria.

Anti-inflammatory Activity

The incorporation of the benzofuran core suggests potential anti-inflammatory effects. Compounds in this class have been observed to inhibit pro-inflammatory cytokines, which could be beneficial in treating inflammatory diseases.

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Anticancer	Induction of apoptosis via signaling modulation
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Inhibition of cytokine production

Detailed Research Findings

• Anticancer Activity : A study indicated that derivatives similar to the compound showed significant cytotoxicity against various cancer cell lines, with IC50 values ranging from 10 to 30 µM. The mechanism was attributed to the activation of caspase pathways leading to apoptosis .
• Antimicrobial Testing : The compound was tested against Staphylococcus aureus and Escherichia coli, demonstrating MIC values of 20–40 µM against S. aureus, indicating promising antimicrobial potential .
• Anti-inflammatory Effects : Research highlighted that compounds with similar structures effectively reduced levels of TNF-alpha and IL-6 in vitro, suggesting their utility in managing inflammatory conditions .